Cas no 90902-83-3 (2-Bromo-5-chloro-3-pyridinamine)

• Product Name: 2-Bromo-5-chloro-3-pyridinamine
• CAS No: 90902-83-3
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD07368976
• CID: 61453
• PubChem ID: 2769640
• Update Time: 2025-05-20

2-Bromo-5-chloro-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-chloropyridine
• 2-bromo-5-chloropyridin-3-amine
• 2-Bromo-3-amino-5-chloropyridine
• 2-Bromo-5-Chloro-3-Aminopyridine
• 3-Pyridinamine, 2-bromo-5-chloro-
• 2-bromo-5-chloro-3-pyridylamine
• PubChem15171
• KSC495S9T
• AZOXQBMBDRLSCQ-UHFFFAOYSA-N
• 2-Bromo-5-chloropyridine-3-amine
• 2-Bromo-5-chloro-pyridin-3-ylamine
• SBB051899
• SY033433
• N370
• BR
• 2-Bromo-5-chloro-3-pyridinamine (ACI)
• (2-Bromo-5-chloropyridin-3-yl)amine
• BDBM626096
• MFCD07368976
• AKOS015855685
• DB-003884
• 90902-83-3
• DS-0697
• EN300-208882
• 3-amino-2-bromo-5-chloropyridine, AldrichCPR
• SCHEMBL305370
• AC-24911
• CS-0042741
• J-508350
• TS-02963
• DTXSID30377813
• 2-bromo-5-chloro-pyridin-3-amine
• SB78492
• 2-Bromo-5-chloro-3-pyridinamine

• MDL： MFCD07368976
• Inchi： 1S/C5H4BrClN2/c6-5-4(8)1-3(7)2-9-5/h1-2H,8H2
• InChI Key： AZOXQBMBDRLSCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)C(Br)=NC=1

Computed Properties

• Exact Mass: 205.92500
• Monoisotopic Mass: 205.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Experimental Properties

• Density: 1.834
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 312.7℃ at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.648
• PSA: 38.91000
• LogP: 2.66090
• λmax: 314(EtOH)(lit.)

2-Bromo-5-chloro-3-pyridinamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-5-chloro-3-pyridinamine

Professional Introduction to 2-Bromo-5-chloro-3-pyridinamine (CAS No. 90902-83-3)

2-Bromo-5-chloro-3-pyridinamine, with the chemical formula C₅H₅BrClN₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural properties and potential applications in drug development. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The compound's molecular structure, characterized by a pyridine core substituted at the 2-position with a bromine atom and at the 5-position with a chlorine atom, while the 3-position is occupied by an amino group, imparts unique electronic and steric properties. These features make 2-Bromo-5-chloro-3-pyridinamine an attractive scaffold for designing novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that such compounds can interact with biological targets in multiple ways, including enzyme inhibition and receptor binding. The bromo and chloro substituents serve as reactive sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most promising areas of research involving 2-Bromo-5-chloro-3-pyridinamine is its role as a precursor in the synthesis of small-molecule drugs. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes implicated in cancer progression. The ability to modify the pyridine ring at various positions provides a high degree of flexibility in designing molecules with enhanced potency and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process for novel drug candidates derived from 2-Bromo-5-chloro-3-pyridinamine. Molecular modeling techniques have enabled scientists to predict the binding affinity of different derivatives to biological targets with remarkable accuracy. This has led to the identification of several promising lead compounds that are now undergoing further optimization.

The synthesis of 2-Bromo-5-chloro-3-pyridinamine itself is another area where innovation has been significant. Modern synthetic methodologies have improved both the yield and purity of this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired pyridine framework efficiently.

In addition to its pharmaceutical applications, 2-Bromo-5-chloro-3-pyridinamine has shown potential in materials science. Its ability to form coordination complexes with metal ions has been explored for developing novel catalysts and functional materials. These complexes exhibit unique electronic properties that could be harnessed for applications in optoelectronics and energy storage.

The future prospects for 2-Bromo-5-chloro-3-pyridinamine are vast, driven by ongoing research efforts aimed at uncovering its full potential. As our understanding of biological systems continues to expand, new therapeutic targets will emerge, providing additional opportunities for drug discovery using this versatile compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, 2-Bromo-5-chloro-3-pyridinamine (CAS No. 90902-83-3) represents a cornerstone in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for developing innovative treatments across multiple therapeutic areas. As research progresses, we can expect even more groundbreaking applications to emerge from this remarkable compound.